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Cat. No.: B1670633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropyl xanthogen disulfide, also known by various synonyms including di-isopropyl-

xanthogenate and Diproxid, is an organosulfur compound with significant applications in

industrial and research settings.[1] Its unique chemical properties make it a valuable reagent in

rubber vulcanization and as a precursor in the synthesis of complex molecules. This guide

provides a comprehensive overview of its chemical structure, physicochemical properties,

synthesis, spectral characteristics, and key applications, with a focus on information relevant to

researchers in chemistry and drug development.

Chemical Structure and Identification
Diisopropyl xanthogen disulfide is characterized by a disulfide bond linking two

isopropoxythiocarbonyl groups. The molecule possesses a symmetrical structure with the

formula C8H14O2S4.[1][2]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name O,O'-diisopropyl dithiobis(thioformate)

CAS Number 105-65-7

Molecular Formula C8H14O2S4

Molecular Weight 270.46 g/mol

SMILES CC(C)OC(=S)SSC(=S)OC(C)C[1]

InChI Key ZWWQICJTBOCQLA-UHFFFAOYSA-N[1]

Physicochemical Properties
The physical and chemical properties of diisopropyl xanthogen disulfide are summarized in

the table below. It is a yellow crystalline solid with limited solubility in water but soluble in

organic solvents.

Table 2: Physicochemical Properties

Property Value Source

Melting Point 54-56 °C --INVALID-LINK--

Boiling Point 316.5 °C (predicted) --INVALID-LINK--

Density 1.275 g/cm³ (predicted) --INVALID-LINK--

Appearance Yellow crystalline solid --INVALID-LINK--

Solubility Soluble in DMSO --INVALID-LINK--

Synthesis of Diisopropyl Xanthogen Disulfide
The synthesis of diisopropyl xanthogen disulfide typically involves the reaction of isopropyl

alcohol with carbon disulfide in the presence of a base to form an isopropyl xanthate salt, which

is then oxidized to the disulfide.[3][4][5]

General Reaction Scheme
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The overall synthesis can be represented by the following two-step process:

Formation of Isopropyl Xanthate: CH(CH₃)₂OH + CS₂ + NaOH → (CH₃)₂CHOC(S)SNa +

H₂O

Oxidation to Diisopropyl Xanthogen Disulfide: 2 (CH₃)₂CHOC(S)SNa + I₂ →

[(CH₃)₂CHOC(S)S]₂ + 2 NaI

Experimental Protocol: One-Pot Synthesis
The following is a representative experimental protocol adapted from literature procedures for a

one-pot synthesis.[5]

Materials:

Potassium hydroxide (KOH) pellets

Isopropyl alcohol

Acetonitrile (CH₃CN)

Carbon disulfide (CS₂)

Iodine (I₂)

Deionized water

Diethyl ether

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

potassium hydroxide (25 mmol) and isopropyl alcohol (25 mmol) in acetonitrile (10 mL).

Reflux the mixture for 20 minutes.

Allow the reaction mixture to cool to room temperature.
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Slowly add carbon disulfide (30 mmol) to the mixture and stir for 30 minutes at room

temperature.

In a separate beaker, dissolve iodine (12.5 mmol) in deionized water.

Add the iodine solution dropwise to the reaction mixture with vigorous stirring. The reaction is

exothermic and the color of iodine will disappear.

After the addition is complete, continue stirring for an additional 1 hour at room temperature.

Extract the product with diethyl ether (3 x 20 mL).

Combine the organic layers and wash with deionized water (2 x 20 mL) and brine (20 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

The crude product can be further purified by recrystallization from a suitable solvent such as

ethanol.

Reactants

Intermediate

Product

Reagents

Isopropyl Alcohol

Potassium Isopropyl Xanthate

 + CS2 + Base

Carbon Disulfide

Base (e.g., KOH)

Diisopropyl Xanthogen
Disulfide

 + Oxidizing Agent

Oxidizing Agent
(e.g., Iodine)

Click to download full resolution via product page

Caption: Synthesis pathway of Diisopropyl Xanthogen Disulfide.
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Spectral Data and Characterization
The structure of diisopropyl xanthogen disulfide can be confirmed by various spectroscopic

techniques.

Table 3: Spectroscopic Data

Technique Expected Features

¹H NMR

A septet for the methine proton (-CH) and a

doublet for the methyl protons (-CH₃) of the

isopropyl groups.[1]

¹³C NMR

Resonances for the methyl carbons, the

methine carbon, and the thiocarbonyl carbon

(C=S).[1]

FTIR (cm⁻¹)

Characteristic absorption bands for C-H

stretching, C-O stretching, and C=S stretching.

[1]

Mass Spectrometry

The molecular ion peak and fragmentation

patterns corresponding to the loss of isopropoxy

and thiocarbonyl groups.[1]

Applications
Diisopropyl xanthogen disulfide has found applications in diverse areas of chemistry and

industry.

Rubber Vulcanization
A primary application of diisopropyl xanthogen disulfide is as a vulcanization accelerator for

natural and synthetic rubbers.[6] It is considered a "nitrosamine-safe" accelerator, which is a

significant advantage in the manufacturing of rubber products where the formation of

carcinogenic nitrosamines is a concern.[7] During vulcanization, it is consumed and forms

volatile byproducts like isopropyl alcohol and carbon disulfide, leaving minimal residue in the

final product.[8]
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Organic Synthesis
In organic synthesis, diisopropyl xanthogen disulfide serves as a reagent for the introduction

of sulfur-containing functionalities. It is particularly useful in the synthesis of sulfur heterocycles.

[9]

Molybdenum Cofactor Synthesis
Diisopropyl xanthogen disulfide is utilized in the synthesis of proligands for metal complexes

related to the molybdenum cofactor (Moco).[10][11] Moco is an essential component of

molybdoenzymes, which are crucial for various metabolic processes in most organisms.[11][12]

[13][14][15]

Biological Activity and Toxicology
Cytotoxicity and Mutagenicity
Studies have been conducted to evaluate the cytotoxic and mutagenic effects of a related

compound, diisopropyl xanthogen polysulphide, on human lymphocyte cultures. The results

indicated that at high concentrations (57.0 µg/mL), the compound showed significantly

increased mutagenic activity, although this was accompanied by substantial cytotoxicity. The

evidence for mutagenicity was considered limited.

Anti-HIV Activity
There is a mention in some databases of diisopropyl xanthogen disulfide having a potential

role as an anti-HIV agent.[10] However, the primary research in this area focuses on a broad

range of sulfur-containing compounds, and the specific and potent anti-HIV activity of

diisopropyl xanthogen disulfide itself is not well-established in the scientific literature.[16][17]

[18][19][20]

Conclusion
Diisopropyl xanthogen disulfide is a versatile organosulfur compound with a well-defined

chemical structure and a range of useful properties. Its primary applications as a safe rubber

vulcanization accelerator and a reagent in organic synthesis are well-documented. While its

biological activities are an area of interest, further research is needed to fully elucidate its
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potential in areas such as drug development. This guide provides a foundational understanding

of this compound for researchers and professionals in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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